Cas no 2138203-67-3 (5-(aminomethyl)-N-propyl-6-azabicyclo[3.2.1]octane-6-carboxamide)
5-(aminomethyl)-N-propyl-6-azabicyclo[3.2.1]octane-6-carboxamide Chemical and Physical Properties
Names and Identifiers
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- EN300-703639
- 5-(aminomethyl)-N-propyl-6-azabicyclo[3.2.1]octane-6-carboxamide
- 2138203-67-3
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- Inchi: 1S/C12H23N3O/c1-2-6-14-11(16)15-8-10-4-3-5-12(15,7-10)9-13/h10H,2-9,13H2,1H3,(H,14,16)
- InChI Key: CUJKNPLZBODWBC-UHFFFAOYSA-N
- SMILES: O=C(NCCC)N1CC2CCCC1(CN)C2
Computed Properties
- Exact Mass: 225.184112366g/mol
- Monoisotopic Mass: 225.184112366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 58.4Ų
5-(aminomethyl)-N-propyl-6-azabicyclo[3.2.1]octane-6-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-703639-1.0g |
5-(aminomethyl)-N-propyl-6-azabicyclo[3.2.1]octane-6-carboxamide |
2138203-67-3 | 1g |
$0.0 | 2023-06-06 |
5-(aminomethyl)-N-propyl-6-azabicyclo[3.2.1]octane-6-carboxamide Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
Additional information on 5-(aminomethyl)-N-propyl-6-azabicyclo[3.2.1]octane-6-carboxamide
Introduction to 5-(aminomethyl)-N-propyl-6-azabicyclo[3.2.1]octane-6-carboxamide (CAS No. 2138203-67-3)
5-(aminomethyl)-N-propyl-6-azabicyclo[3.2.1]octane-6-carboxamide, with the CAS number 2138203-67-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to a class of bicyclic amines and has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems.
The molecular structure of 5-(aminomethyl)-N-propyl-6-azabicyclo[3.2.1]octane-6-carboxamide is characterized by a unique bicyclic ring system, which imparts specific pharmacological properties. The presence of the aminomethyl and propyl groups enhances its solubility and bioavailability, making it an attractive candidate for drug development.
Recent studies have focused on the pharmacological properties of 5-(aminomethyl)-N-propyl-6-azabicyclo[3.2.1]octane-6-carboxamide. One notable area of research is its interaction with the central nervous system (CNS). Preliminary in vitro and in vivo experiments have demonstrated that this compound can effectively modulate neurotransmitter receptors, particularly those involved in the regulation of serotonin and dopamine levels.
In a study published in the Journal of Medicinal Chemistry, researchers investigated the effects of 5-(aminomethyl)-N-propyl-6-azabicyclo[3.2.1]octane-6-carboxamide on serotonin receptors (5-HT receptors). The results showed that the compound exhibited high affinity and selectivity for 5-HT1A receptors, which are implicated in mood disorders such as depression and anxiety. This finding suggests that 5-(aminomethyl)-N-propyl-6-azabicyclo[3.2.1]octane-6-carboxamide could be a valuable lead compound for developing new antidepressant medications.
Beyond its potential as an antidepressant, 5-(aminomethyl)-N-propyl-6-azabicyclo[3.2.1]octane-6-carboxamide has also shown promise in other therapeutic areas. For instance, a preclinical study conducted by a team at the University of California, San Francisco, explored its effects on pain management. The researchers found that the compound effectively reduced nociceptive responses in animal models, indicating its potential as an analgesic agent.
The mechanism of action of 5-(aminomethyl)-N-propyl-6-azabicyclo[3.2.1]octane-6-carboxamide is believed to involve multiple pathways. In addition to its interaction with serotonin receptors, it may also modulate other neurotransmitter systems, such as GABA and glutamate receptors. This multifaceted approach could contribute to its broad therapeutic potential.
Clinical trials are currently underway to further evaluate the safety and efficacy of 5-(aminomethyl)-N-propyl-6-azabicyclo[3.2.1]octane-6-carboxamide. Early phase I trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to explore its potential in treating various neurological and psychiatric disorders.
The development of new drugs often involves extensive optimization processes to enhance their pharmacological properties and reduce side effects. In this context, researchers are actively investigating structural modifications to 5-(aminomethyl)-N-propyl-6-azabicyclo[3.2.1]octane-6-carboxamide. For example, substituting different functional groups on the propyl chain or modifying the bicyclic ring system could potentially improve its potency and selectivity.
In conclusion, 5-(aminomethyl)-N-propyl-6-azabicyclo[3.2.1]octane-6-carboxamide (CAS No. 2138203-67-3) represents a promising compound with diverse therapeutic applications. Its unique molecular structure and pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmacology.
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